Cas no 81772-17-0 (3,5-Octadiynedioic acid)

3,5-Octadiynedioic acid structure
Product name:3,5-Octadiynedioic acid
CAS No:81772-17-0
MF:C8H6O4
MW:166.130842685699
CID:2885486
3,5-Octadiynedioic acid Chemical and Physical Properties
Names and Identifiers
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- 3,5-Octadiynedioic acid
-
- Inchi: 1S/C8H6O4/c9-7(10)5-3-1-2-4-6-8(11)12/h5-6H2,(H,9,10)(H,11,12)
- InChI Key: CBMDVMXYPLTTCS-UHFFFAOYSA-N
- SMILES: C(O)(=O)CC#CC#CCC(O)=O
Experimental Properties
- Density: 1.426±0.06 g/cm3(Predicted)
- Melting Point: 177 °C (decomp)
- Boiling Point: 451.4±30.0 °C(Predicted)
- pka: 2.95±0.10(Predicted)
3,5-Octadiynedioic acid Related Literature
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Na Zhang,Zhe Li,Can Zhu,Hongjian Peng,Yingping Zou RSC Adv., 2021,11, 13571-13578
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Yan-Yan Li,Hua Lin RSC Adv., 2017,7, 8082-8089
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Guangchen Li,Tongliang Zhou,Albert Poater,Luigi Cavallo,Steven P. Nolan,Michal Szostak Catal. Sci. Technol., 2020,10, 710-716
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4. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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Adnan Mohammad,Wayesh Qarony,Saidjafarzoda Ilhom,Dietmar Knipp,Necmi Biyikli,Yuen Hong Tsang RSC Adv., 2020,10, 14856-14866
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